N,N-Dimethylpentadecylamine
Overview
Description
N,N-Dimethylpentadecylamine is an organic chemical compound that belongs to the amine class of chemicals. It consists of a pentadecyl chain, which is a long hydrocarbon chain with 15 carbon atoms, and two methyl groups attached to a nitrogen atom . It is commonly used as a surfactant and emulsifier in various industrial applications, such as in the production of personal care products, pharmaceuticals, and lubricants .
Synthesis Analysis
The synthesis of N,N-dimethyl compounds can involve various methods, including reductive condensation of amino acids with formaldehyde to produce N,N-dimethyl derivatives of neutral amino acids. Another method includes the reaction of creatinine with primary aliphatic nitro compounds and acetyl chloride to form N,N-dimethylamines. These methods suggest that N,N-Dimethylpentadecylamine could potentially be synthesized through similar reductive amination processes or by reacting pentadecylamine with a suitable dimethylating agent.
Molecular Structure Analysis
The molecular structure of N,N-dimethyl compounds can be complex and is often determined using techniques such as X-ray crystallography or NMR spectroscopy. The structure of N,N-Dimethylpentadecylamine is not provided, but it can be inferred that it would consist of a pentadecyl chain attached to a nitrogen atom that is further substituted with two methyl groups. The N,N-Dimethylpentadecylamine molecule contains a total of 54 bond(s). There are 17 non-H bond(s), 14 rotatable bond(s), and 1 tertiary amine(s) (aliphatic) .
Chemical Reactions Analysis
N,N-dimethyl compounds can participate in various chemical reactions. For instance, N,N-dimethylaminoazobenzene derivatives are used for peptide sequence analysis, indicating that these compounds can react with amino acids to form detectable derivatives. Similarly, N,N-dimethyl compounds can be used as ligands in complex formation or as intermediates in the synthesis of heterocyclic systems. These examples suggest that N,N-Dimethylpentadecylamine could also engage in reactions pertinent to its functional groups, such as nucleophilic substitution or addition reactions.
Physical And Chemical Properties Analysis
The physical and chemical properties of N,N-Dimethylpentadecylamine include a melting point of -30.1°C (estimate), boiling point of 298.71°C (estimate), density of 0.7852 (estimate), refractive index of 1.4468 (estimate), and a pKa of 9.78±0.28 (Predicted) .
Scientific Research Applications
Heterocycle Synthesis
Lastly, this compound finds application in the synthesis of heterocycles. Heterocycles are rings containing at least one atom other than carbon and are a common structure in many pharmaceuticals. The ability to synthesize heterocycles is crucial for the development of new medications and other bioactive molecules.
Each of these applications demonstrates the versatility of N,N-dimethylpentadecan-1-amine in scientific research and its importance in the field of synthetic organic chemistry .
properties
IUPAC Name |
N,N-dimethylpentadecan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H37N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2)3/h4-17H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNHHYQWNNZIBLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCN(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H37N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40170190 |
Source
|
| Record name | N,N-Dimethylpentadecylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40170190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethylpentadecylamine | |
CAS RN |
17678-60-3 |
Source
|
| Record name | N,N-Dimethyl-1-pentadecanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17678-60-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Dimethylpentadecylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017678603 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N-Dimethylpentadecylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40170190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N-dimethylpentadecylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.859 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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